Cas no 109667-12-1 (3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)-)
109667-12-1 structure
Product Name:3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)-
CAS No:109667-12-1
MF:C11H18O4
MW:214.258224010468
CID:166898
PubChem ID:184105
Update Time:2025-04-19
3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)-
- DTXSID80911286
- 4-Methyl-5-oxo-2-pentyloxolane-3-carboxylic acid
- CHEBI:208151
- 109667-12-1
- (2S,3S,4S)-4-Methyl-5-oxo-2-pentyloxolane-3-carboxylic acid
- Phaseolinic acid
- (-)-Phaseolinic acid
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- Inchi: 1S/C11H18O4/c1-3-4-5-6-8-9(10(12)13)7(2)11(14)15-8/h7-9H,3-6H2,1-2H3,(H,12,13)/t7-,8-,9-/m0/s1
- InChI Key: VRNXAQRALVPTGJ-CIUDSAMLSA-N
- SMILES: O1C([C@@H](C)[C@H](C(=O)O)[C@@H]1CCCCC)=O
Computed Properties
- Exact Mass: 214.12054
- Monoisotopic Mass: 214.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.095
- Boiling Point: 388.6°Cat760mmHg
- Flash Point: 150°C
- Refractive Index: 1.466
- PSA: 63.6
3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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